1-(3-chloro-4-methylphenyl)-N-(2,3-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(3-chloro-4-methylphenyl)-N-(2,3-dimethylphenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C19H19ClN4O/c1-11-6-5-7-17(13(11)3)21-19(25)18-14(4)24(23-22-18)15-9-8-12(2)16(20)10-15/h5-10H,1-4H3,(H,21,25)
• InChI Key: ZHUQQDHLKPSDSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(N(N=N2)C3=CC(=C(C=C3)C)Cl)C)C
• Molecular Formula: C19H19ClN4O
• Molecular Weight: 354.8 g/mol

Description

1-(3-chloro-4-methylphenyl)-N-(2,3-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H19ClN4O and its molecular weight is 354.84. The purity is usually 95%.
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Scientific Research Applications

Potential Antitumor and Antimicrobial Activities

• Antitumor Activity

  Some 1,2,3-triazole derivatives have shown promising antitumor properties against various cancer cell lines, suggesting a potential application in cancer therapy. The synthesis and characterization of these compounds, including their interactions with cancer cells, have been a subject of interest, highlighting their relevance in medicinal chemistry and drug development (Bektaş et al., 2007), (Ji et al., 2018).

• Antimicrobial Activity

  Triazole compounds have been synthesized and tested for their antimicrobial efficacy against a range of bacterial and fungal pathogens. The presence of triazole and carboxamide groups in these compounds contributes to their activity, suggesting that "1-(3-chloro-4-methylphenyl)-N-(2,3-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide" could also possess similar antimicrobial properties (Limban et al., 2011).

Chemical Synthesis and Structural Analysis

• Synthesis and Characterization

  The synthesis of triazole derivatives often involves multiple steps, starting from basic aromatic or aliphatic compounds. These processes can include reactions under specific conditions, such as temperature and reagent ratios, to achieve high yields and purity of the final product. For instance, the synthesis of related triazole carboxamide compounds has been reported, providing a framework for synthesizing and characterizing similar compounds (Kan, 2015).

• Crystal Structure and Spectroscopic Properties

  The crystal structure and spectroscopic properties (e.g., IR, NMR, Mass spectroscopy) of triazole derivatives are critical for understanding their chemical behavior and potential biological activity. These properties can inform the design and optimization of new compounds for specific applications (Ji et al., 2018).